Cas no 2680819-43-4 (tert-butyl N-(1-chloroisoquinolin-5-yl)carbamate)

• Product Name: tert-butyl N-(1-chloroisoquinolin-5-yl)carbamate
• CAS No: 2680819-43-4
• MF: C₁₄H₁₅ClN₂O₂
• MW: 278.734102487564
• CID: 6012785
• PubChem ID: 165939622
• Update Time: 2025-06-08

tert-butyl N-(1-chloroisoquinolin-5-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• EN300-28285395
• tert-butyl N-(1-chloroisoquinolin-5-yl)carbamate
• 2680819-43-4

• Inchi： 1S/C14H15ClN2O2/c1-14(2,3)19-13(18)17-11-6-4-5-10-9(11)7-8-16-12(10)15/h4-8H,1-3H3,(H,17,18)
• InChI Key： QLEIUHQDJUTNAX-UHFFFAOYSA-N
• SMILES： ClC1C2C=CC=C(C=2C=CN=1)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 278.0822054g/mol
• Monoisotopic Mass: 278.0822054g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 330
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 51.2Ų

Additional information on tert-butyl N-(1-chloroisoquinolin-5-yl)carbamate

Introduction to Tert-butyl N-(1-chloroisoquinolin-5-yl)carbamate (CAS No. 2680819-43-4)

Tert-butyl N-(1-chloroisoquinolin-5-yl)carbamate, with the chemical identifier CAS No. 2680819-43-4, is a compound of significant interest in the field of pharmaceutical chemistry and medicinal biology. This compound belongs to the class of isoquinoline derivatives, which have been extensively studied due to their diverse biological activities and potential therapeutic applications.

The molecular structure of tert-butyl N-(1-chloroisoquinolin-5-yl)carbamate features a tert-butyl group attached to a carbamate moiety, which is further linked to a 1-chloroisoquinoline scaffold. This unique structural arrangement imparts specific chemical and biological properties that make it a valuable candidate for further investigation in drug discovery and development.

In recent years, there has been growing interest in isoquinoline derivatives as pharmacological agents due to their ability to interact with various biological targets. The presence of the chloro group in the isoquinoline ring enhances the electrophilicity of the molecule, making it more susceptible to nucleophilic attack and facilitating its incorporation into complex synthetic pathways. This characteristic has been exploited in the design of novel compounds targeting neurological disorders, cancer, and infectious diseases.

One of the most compelling aspects of tert-butyl N-(1-chloroisoquinolin-5-yl)carbamate is its potential as a scaffold for developing small-molecule inhibitors. The carbamate group serves as a hinge-binding motif, allowing the compound to interact with specific amino acid residues in protein targets. This interaction can modulate enzyme activity or receptor binding, leading to therapeutic effects. For instance, isoquinoline derivatives have shown promise in inhibiting kinases and other enzymes involved in cancer progression.

Recent studies have highlighted the role of tert-butyl N-(1-chloroisoquinolin-5-yl)carbamate in preclinical research aimed at identifying novel treatments for neurodegenerative diseases. Isoquinoline-based compounds have demonstrated neuroprotective properties by modulating neurotransmitter systems and reducing oxidative stress. The chloro-substituted isoquinoline moiety appears to enhance these effects by improving blood-brain barrier penetration and target specificity.

The synthesis of tert-butyl N-(1-chloroisoquinolin-5-yl)carbamate involves multi-step organic reactions, including condensation, chlorination, and carbamate formation. Advanced synthetic methodologies have been employed to optimize yield and purity, ensuring that the final product meets pharmaceutical standards. Techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are crucial for characterizing the compound's structure and confirming its identity.

In addition to its pharmacological potential, tert-butyl N-(1-chloroisoquinolin-5-yl)carbamate has been explored for its role in chemical biology research. Its unique structure allows researchers to probe enzyme mechanisms and develop probes for biochemical assays. The compound's ability to serve as a tool compound has been particularly valuable in studying enzyme-drug interactions and designing inhibitors with high selectivity.

The development of novel pharmaceuticals often relies on the identification of lead compounds through high-throughput screening (HTS). Tert-butyl N-(1-chloroisoquinolin-5-yl)carbamate has been utilized in HTS campaigns targeting various disease-related proteins. Its structural features have enabled it to bind effectively to multiple targets, making it a versatile candidate for drug discovery efforts.

Ethical considerations are paramount in pharmaceutical research, and the development of new compounds must adhere to stringent regulatory guidelines. The synthesis and characterization of tert-butyl N-(1-chloroisoquinolin-5-yl)carbamate have been conducted with an emphasis on safety and environmental responsibility. Green chemistry principles have been integrated into synthetic routes to minimize waste and reduce hazardous byproducts.

The future prospects for tert-butyl N-(1-chloroisoquinolin-5-yl)carbamate are promising, with ongoing research aimed at expanding its therapeutic applications. Collaborative efforts between academic institutions and pharmaceutical companies are essential for translating preclinical findings into clinical trials. By leveraging cutting-edge technologies such as computational chemistry and artificial intelligence, researchers can accelerate the discovery process and bring new treatments to patients more quickly.

In conclusion, tert-butyl N-(1-chloroisoquinolin-5-yl)carbamate (CAS No. 2680819-43-4) represents a significant advancement in pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable asset in drug discovery efforts aimed at treating neurological disorders, cancer, and other diseases. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.